N,N-di-sec-butylbenzenesulfonamide

• IUPAC Name: N,N-di(butan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H23NO2S/c1-5-12(3)15(13(4)6-2)18(16,17)14-10-8-7-9-11-14/h7-13H,5-6H2,1-4H3
• InChI Key: SYAGEZVASZWDDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C(C)CC)S(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C14H23NO2S
• Molecular Weight: 269.40 g/mol

Description

N,N-di-sec-butylbenzenesulfonamide (DBBS) is a chemical compound that has found significant applications in scientific research. It is a sulfonamide derivative that is synthesized through a multi-step process involving the reaction of aniline with sec-butyl chloride, followed by the reaction with chlorosulfonic acid and subsequent treatment with sodium hydroxide. DBBS has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N,N-di-sec-butylbenzenesulfonamide involves the formation of a covalent bond between the sulfonamide group of N,N-di-sec-butylbenzenesulfonamide and the amino or hydroxyl group of the compound being analyzed. This reaction results in the formation of a stable derivative that can be easily analyzed using chromatographic techniques. The reaction between N,N-di-sec-butylbenzenesulfonamide and the compound being analyzed is highly specific, making it a useful tool for the analysis of complex mixtures.
Biochemical and Physiological Effects
N,N-di-sec-butylbenzenesulfonamide has been shown to have minimal biochemical and physiological effects. It is not metabolized by the body and is excreted unchanged in the urine. Studies have shown that N,N-di-sec-butylbenzenesulfonamide has no significant toxic effects and can be safely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The use of N,N-di-sec-butylbenzenesulfonamide as a derivatizing agent offers several advantages over other derivatizing agents. N,N-di-sec-butylbenzenesulfonamide is highly specific in its reaction with compounds, resulting in the formation of stable derivatives that can be easily analyzed using chromatographic techniques. It is also a relatively simple and cost-effective method for the analysis of complex mixtures.
However, there are some limitations to the use of N,N-di-sec-butylbenzenesulfonamide in laboratory experiments. N,N-di-sec-butylbenzenesulfonamide is not suitable for the analysis of compounds that do not contain amino or hydroxyl groups. It is also not suitable for the analysis of compounds that are sensitive to the acidic conditions required for the synthesis of N,N-di-sec-butylbenzenesulfonamide.

Future Directions

There are several future directions for the use of N,N-di-sec-butylbenzenesulfonamide in scientific research. One area of potential application is in the analysis of drugs and their metabolites in biological samples. N,N-di-sec-butylbenzenesulfonamide has been shown to be an effective derivatizing agent for the analysis of steroids and other compounds in urine samples. It could be used for the analysis of drugs and their metabolites in blood and other biological samples.
Another area of potential application is in the analysis of environmental contaminants. N,N-di-sec-butylbenzenesulfonamide could be used for the analysis of pesticides, herbicides, and other contaminants in soil and water samples. Its high specificity and sensitivity make it a useful tool for the analysis of complex mixtures.
Conclusion
N,N-di-sec-butylbenzenesulfonamide (N,N-di-sec-butylbenzenesulfonamide) is a sulfonamide derivative that has found significant applications in scientific research. Its high specificity and sensitivity make it a useful tool for the analysis of complex mixtures. N,N-di-sec-butylbenzenesulfonamide has minimal biochemical and physiological effects and can be safely used in laboratory experiments. There are several future directions for the use of N,N-di-sec-butylbenzenesulfonamide in scientific research, particularly in the analysis of drugs and environmental contaminants.

Synthesis Methods

The synthesis of N,N-di-sec-butylbenzenesulfonamide involves the reaction of aniline with sec-butyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with chlorosulfonic acid to form the sulfonamide derivative. The final step involves the neutralization of the product with sodium hydroxide to obtain N,N-di-sec-butylbenzenesulfonamide. This multi-step process yields a high purity product that can be used in various scientific applications.

Scientific Research Applications

N,N-di-sec-butylbenzenesulfonamide has found significant applications in scientific research, particularly in the field of analytical chemistry. It is used as a derivatizing agent for the analysis of various compounds such as amino acids, peptides, and steroids. N,N-di-sec-butylbenzenesulfonamide reacts with these compounds to form stable derivatives that can be easily analyzed using chromatographic techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).